Cas no 122063-99-4 (Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester)
122063-99-4 structure
Product Name:Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester
CAS No:122063-99-4
MF:C10H11Br2NO2
MW:337.007841348648
CID:3688673
PubChem ID:23245044
Update Time:2025-04-22
Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester
- (4-Amino-3,5-dibromo-phenyl)-acetic acid ethyl ester
- Ethyl 2-(4-amino-3,5-dibromophenyl)acetate
- SCHEMBL11147975
- AS-0093
- F78517
- AKOS027442467
- Ethyl 4-Amino-3,5-dibromophenylacetate
- Ethyl2-(4-amino-3,5-dibromophenyl)acetate
- 122063-99-4
- CS-0361399
- ethyl (4-amino-3,5-dibromophenyl)acetate
- MFCD12547823
-
- MDL: MFCD12547823
- Inchi: 1S/C10H11Br2NO2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5,13H2,1H3
- InChI Key: VFLXFLRILBFZFH-UHFFFAOYSA-N
- SMILES: C1(CC(OCC)=O)=CC(Br)=C(N)C(Br)=C1
Computed Properties
- Exact Mass: 336.91360Da
- Monoisotopic Mass: 334.91565Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR111424-1g |
Ethyl (4-amino-3,5-dibromophenyl)acetate |
122063-99-4 | 1g |
£198.00 | 2025-02-19 | ||
| 1PlusChem | 1P01FD1B-1g |
Ethyl 4-Amino-3,5-dibromophenylacetate |
122063-99-4 | 1g |
$313.00 | 2023-12-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432069-5g |
Ethyl 2-(4-amino-3,5-dibromophenyl)acetate |
122063-99-4 | 97% | 5g |
¥5696.00 | 2024-08-09 |
Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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